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Compound of Interest

Compound Name:
2-Acetyl-3-methylcyclohexane-1,4-

dione

Cat. No.: B068189 Get Quote

An In-depth Technical Guide to the Synthesis, Properties, and Biological Activities of 2-Acetyl-

cyclohexane-diones and Related Compounds

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct literature on 2-Acetyl-3-methylcyclohexane-1,4-dione is limited. This guide

provides a comprehensive review of closely related and structurally similar compounds to offer

predictive insights and a thorough understanding of this chemical class.

Introduction
Cyclohexane-dione scaffolds are prevalent in a variety of natural products and synthetic

compounds, exhibiting a wide range of biological activities. The addition of an acetyl group to

this core structure, as seen in 2-acetyl-cyclohexane-diones, can significantly influence their

chemical reactivity and biological function. These compounds and their derivatives have

garnered interest for their potential as herbicides, antimicrobial agents, and valuable

intermediates in organic synthesis. This document provides a detailed overview of the available

scientific literature on 2-acetyl-cyclohexane-diones and related structures, focusing on their

synthesis, chemical properties, and biological activities, with a particular emphasis on

quantitative data and experimental protocols.
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Physicochemical Properties of Cyclohexane-dione
Derivatives
A summary of the key physicochemical properties of various cyclohexane-dione derivatives is

presented below. This data is crucial for understanding the behavior of these compounds in

different experimental settings.

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Notes

2-Acetyl-

cyclohexane-1,3-

dione

4056-73-9 C₈H₁₀O₃ 154.16

A synthetic

quinoline

derivative with

antimicrobial

properties.

2-Acetyl-5,5-

dimethylcyclohex

ane-1,3-dione

1755-15-3 C₁₀H₁₄O₃ 182.22
Also known as 2-

Acetyldimedone.

2-Methyl-

cyclohexane-1,3-

dione

1193-55-1 C₇H₁₀O₂ 126.15

2-Acetyl-3-

methylcyclohexa

none

Not Available C₉H₁₄O₂ Not Available

Cyclohexane-

1,4-dione
637-88-7 C₆H₈O₂ 112.13

A valuable

starting product

for various

syntheses.

Synthesis Protocols
The synthesis of cyclohexane-dione derivatives often involves condensation and cyclization

reactions. Below are detailed experimental protocols for related compounds.
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General Synthesis of 2-Acyl-cyclohexane-1,3-diones
A common method for synthesizing 2-acyl-cyclohexane-1,3-diones involves the acylation of

cyclohexane-1,3-dione. While specific reaction conditions may vary, a general workflow is

outlined below.
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Caption: General workflow for the synthesis of 2-acyl-cyclohexane-1,3-diones.
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Preparation of Cyclohexane-1,4-dione
Cyclohexane-1,4-dione can be prepared by the acid hydrolysis of its tetramethyl diketal, which

is obtained through the catalytic hydrogenation of p-benzoquinone tetramethyl diketal.

Step 1: Hydrogenation of p-benzoquinone tetramethyl diketal

Reactants: p-benzoquinone tetramethyl diketal, hydrogen gas.

Catalyst: Hydrogenation catalyst (e.g., Raney nickel).

Medium: Basic medium (e.g., methanolic sodium hydroxide).

Temperature: -10°C to +150°C.

Procedure: The p-benzoquinone tetramethyl diketal is reduced with hydrogen in the

presence of the catalyst in a basic solvent. After the reaction, the catalyst is filtered off, and

the solvent is evaporated. The resulting crystalline mass is recrystallized from methanol to

yield cyclohexanedione-(1,4)-tetramethyl diketal.

Step 2: Acid Hydrolysis to Cyclohexane-1,4-dione

Reactant: Cyclohexanedione-(1,4)-tetramethyl diketal.

Reagent: Dilute sulfuric acid (e.g., 1 N H₂SO₄).

Solvent: Methanol.

Temperature: 40°C.

Procedure: The diketal is suspended in methanol, and dilute sulfuric acid is added. The

mixture is stirred for several hours. Recrystallization from ethanol yields pure

cyclohexanedione-1,4-dione.

Biological Activity
Derivatives of 2-acetyl-cyclohexane-dione have shown notable biological activities, particularly

as herbicides and antimicrobial agents.
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Herbicidal Activity: HPPD Inhibition
Several 2-acyl-cyclohexane-1,3-diones are known to act as herbicides by inhibiting the enzyme

p-hydroxyphenylpyruvate dioxygenase (HPPD). This enzyme is crucial for the biosynthesis of

plastoquinone, an essential cofactor in photosynthesis and carotenoid production.

The inhibitory activity is attributed to the ability of the 1,3-dione moiety to chelate the ferrous ion

in the active site of the HPPD enzyme.

Normal Pathway
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(HPP)

HPPD Enzyme
(Fe²⁺ at active site)

Substrate Homogentisic Acid
(HGA)

Catalysis Plastoquinone
Biosynthesis

Photosynthesis &
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2-Acyl-cyclohexane-1,3-dione
(Inhibitor)

Inhibition
(Chelates Fe²⁺)

Click to download full resolution via product page

Caption: Mechanism of HPPD inhibition by 2-acyl-cyclohexane-1,3-diones.

A study on a series of 2-acyl-cyclohexane-1,3-dione congeners revealed that the length of the

acyl side chain is critical for inhibitory activity, with an 11-carbon chain being optimal.

Compound Description IC₅₀ (app) (µM)

5d
2-acyl-cyclohexane-1,3-dione

with a C₁₁ alkyl side chain
0.18 ± 0.02

Sulcotrione Commercial triketone herbicide 0.25 ± 0.02

Antimicrobial Activity
2-Acetyl-cyclohexane-1,3-dione has demonstrated bacteriostatic properties against Gram-

positive bacteria such as Staphylococcus and Clostridium perfringens. However, it was not
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effective against Listeria monocytogenes or Gram-negative bacteria like Escherichia coli. The

mechanism of action is suggested to involve the chelation of metal ions like copper and zinc.

In a separate study, metal complexes of novel cyclohexane-1,3-dione ligands were synthesized

and screened for antibacterial activity. Some zinc and copper complexes showed enhanced

activity against E. coli, Enterococcus faecalis, Staphylococcus aureus, and Salmonella

typhimurium compared to the ligands alone.

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and characterization of these

compounds. While a comprehensive dataset for the target molecule is unavailable, data for

related structures can be found in public databases.

¹H NMR and ¹³C NMR: Spectra for 2-Acetyl-1,3-cyclohexanedione are available through

databases like PubChem, sourced from Sigma-Aldrich.

IR Spectrum: The NIST WebBook contains the IR spectrum for 2-acetyl-5,5-dimethyl-1,3-

cyclohexanedione.

Conclusion
While direct research on 2-

To cite this document: BenchChem. [2-Acetyl-3-methylcyclohexane-1,4-dione review of
literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068189#2-acetyl-3-methylcyclohexane-1-4-dione-
review-of-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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